Cas no 1696888-62-6 (4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 1696888-62-6
• MF: C₄H₅BrClN₃
• MW: 210.459598302841
• CID: 4611431
• PubChem ID: 130480547
• Update Time: 2025-10-19

4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-bromo-5-(chloromethyl)-1-methyl-
• 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole

• Inchi： 1S/C4H5BrClN3/c1-9-3(2-6)4(5)7-8-9/h2H2,1H3
• InChI Key： YKXTZHHUKMHKLN-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=C(Br)N=N1

Additional information on 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole

Comprehensive Overview of 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1696888-62-6)

4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. With the CAS registry number 1696888-62-6, this compound is recognized for its unique molecular structure, which combines a 1,2,3-triazole core with functional groups like bromo and chloromethyl. These features make it a valuable intermediate in synthetic chemistry, particularly in click chemistry and drug discovery.

The growing interest in 1,2,3-triazole derivatives stems from their stability, bioavailability, and ability to participate in hydrogen bonding. Researchers are increasingly exploring 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole for its potential in designing novel antimicrobial agents and anticancer drugs. A recent study highlighted its role in modulating enzyme activity, aligning with the trending focus on targeted therapy and precision medicine. This compound’s reactivity also makes it a candidate for polymer modification, addressing the demand for advanced materials in electronics and coatings.

From an industrial perspective, the synthesis of 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole often involves multistep organic reactions, including halogenation and cycloaddition. Optimizing these processes is a hot topic in green chemistry, as companies strive to reduce waste and improve yields. Environmental concerns have led to innovations like catalytic methods and solvent-free conditions, which resonate with the broader push for sustainable manufacturing.

In the context of drug discovery, this compound’s triazole ring is pivotal for bioisosteric replacements, a strategy frequently searched by medicinal chemists. Its chloromethyl group offers a handle for further functionalization, enabling the creation of libraries for high-throughput screening. Such applications tie into the rising popularity of AI-driven drug design, where computational tools predict compound efficacy before lab synthesis.

Safety and handling of 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole are also critical discussion points. While not classified as hazardous under standard regulations, proper storage (anhydrous conditions) and handling (gloves, ventilation) are emphasized in technical datasheets. These precautions align with global workplace safety trends, particularly in GMP-compliant facilities.

Market analysts note increasing demand for custom synthesis of this compound, driven by R&D investments in biopharmaceuticals and specialty chemicals. Suppliers often highlight its high purity grades (>98%) to meet stringent research requirements. This focus on quality mirrors the broader industry shift toward traceability and regulatory compliance.

In summary, 4-bromo-5-(chloromethyl)-1-methyl-1H-1,2,3-triazole (CAS 1696888-62-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from life sciences to advanced materials, reflecting the compound’s adaptability to evolving technological needs. As research continues, its role in addressing challenges like drug resistance and material sustainability will likely expand, making it a staple in interdisciplinary studies.